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Compound of Interest

Compound Name: 2-tert-Butyl-4-methylphenol

Cat. No.: B042202

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 2-tert-Butyl-4-methylphenol is paramount. This guide provides immediate,
essential information on personal protective equipment (PPE), handling procedures, and
disposal plans to foster a secure laboratory environment.

Hazard Summary

2-tert-Butyl-4-methylphenol and its isomers can cause skin and eye irritation.[1][2] If inhaled
as a dust, it may lead to respiratory irritation.[2][3] It is crucial to prevent exposure through
appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE) Specifications

Proper selection and use of PPE are critical to minimize exposure. The following table
summarizes the recommended PPE for handling 2-tert-Butyl-4-methylphenol.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b042202?utm_src=pdf-interest
https://www.benchchem.com/product/b042202?utm_src=pdf-body
https://www.benchchem.com/product/b042202?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0246.html
http://chem.pharmacy.psu.ac.th/chemical/msds/2,6-di-tert-butyl-4-methylphenol.pdf
http://chem.pharmacy.psu.ac.th/chemical/msds/2,6-di-tert-butyl-4-methylphenol.pdf
https://www.chemos.de/import/data/msds/GB_en/96-76-4-A0004723-GB-en.pdf
https://www.benchchem.com/product/b042202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification

Chemical safety goggles or glasses with side
) shields are mandatory. A face shield should be
Eye and Face Protection ] S ]
worn when there is a significant risk of

splashing.[4][5]

Chemical-resistant gloves (e.qg., nitrile) should
) ) be worn.[4][5] Always inspect gloves for
Skin Protection )
degradation or punctures before use. A lab coat

or chemical-resistant apron is required.

A NIOSH-approved N95, N100, or P3 respirator
Respiratory Protection is recommended if dust or aerosols are

generated.[5]

Occupational Exposure Limits (for 2,6-Di-tert- NIOSH REL: TWA 10 mg/m3 ACGIH TLV: TWA 2
butyl-4-methylphenol) mg/m3 (inhalable fraction and vapor)[4][6]

Note: Specific breakthrough times and glove thickness recommendations for 2-tert-Butyl-4-

methylphenol are not readily available. It is imperative to consult the glove manufacturer's

chemical resistance data for specific recommendations.

Experimental Protocols: Step-by-Step Safety
Procedures

1.

Preparation and Donning PPE:

Ensure the work area is well-ventilated, and an eyewash station and safety shower are
accessible.[7]

Wash hands thoroughly before donning any PPE.
Inspect all PPE for damage before use.

Don PPE in the following order: lab coat, respirator (if required), eye and face protection, and
finally, gloves.
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2. Handling 2-tert-Butyl-4-methylphenol:

» Handle the chemical in a designated area, such as a chemical fume hood, especially when
generating dust or aerosols.[5]

» Avoid direct contact with the skin, eyes, and clothing.[4]

» Weigh and transfer the chemical carefully to minimize dust generation.
o Keep containers tightly closed when not in use.[5]

3. Doffing PPE:

e Remove PPE in a manner that avoids self-contamination.

o The order of removal should be: gloves, face shield or goggles, lab coat, and respirator (if
worn).

» Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste
container.[5]

e Wash hands thoroughly after removing all PPE.
4. Disposal Plan:

» All waste containing 2-tert-Butyl-4-methylphenol, including contaminated PPE and empty
containers, must be treated as hazardous waste.

o Collect solid waste in a clearly labeled, sealed container.
e Do not dispose of this chemical down the drain.[7]

o Arrange for disposal through a licensed hazardous waste disposal company, following all
local, regional, and national regulations.[7]

Logical Workflow for PPE Selection and Handling
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The following diagram illustrates the decision-making process for the safe handling of 2-tert-
Butyl-4-methylphenol.

Preparation

Assess Task and Potential for Exposure

'

Review Safety Data Sheet (SDS)

'

Ensure Proper Ventilation (Fume Hood)

/ PPE Selectivan & Donning \

Select Eye Protection: Select Skin Protection: . .
s . . Assess Inhalation Risk:

- Goggles (minimum) - Chemical-resistant gloves - Dust/aerosol generation?

- Face shield (splash risk) - Lab coat/apron 9 )

Select Respirator (if needed):

- N95/N100/P3 No

Don PPE in Correct Order

Chemica‘I'HandIing

Proceed with Handling in Designated Area

| /

Minimize Dust Generation

Post-Handqu;; & Disposal

Doff PPE Correctly

| /

Dispose of Contaminated Waste as Hazardous

| /

Wash Hands Thoroughly
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PPE Selection and Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

